Cas no 60053-24-9 (3,4-Pentadienoic acid)

• Product Name: 3,4-Pentadienoic acid
• CAS No: 60053-24-9
• Molecular Formula: C₅H₆O₂
• Molecular Weight: 98.09994
• CID: 499365
• PubChem ID: 20205938

3,4-Pentadienoic acid Properties

Names and Identifiers

• 3,4-Pentadienoic acid
• penta-3,4-dienoic acid

Computed Properties

• Exact Mass: 98.03678
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 98.036779430g/mol
• Heavy Atom Count: 7
• Complexity: 109
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids